Cas no 623550-69-6 (2-Cyano-2-(3-ethyl-4-oxo-5-((phenylamino)methylene)thiazolidin-2-ylidene)acetic acid)

• Product Name: 2-Cyano-2-(3-ethyl-4-oxo-5-((phenylamino)methylene)thiazolidin-2-ylidene)acetic acid
• CAS No: 623550-69-6
• MF: C₁₅H₁₃N₃O₃S
• MW: 315.347021818161
• CID: 880450
• PubChem ID: 49831026
• Update Time: 2025-10-29

2-Cyano-2-(3-ethyl-4-oxo-5-((phenylamino)methylene)thiazolidin-2-ylidene)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-2-(3-ethyl-4-oxo-5-((phenylamino)methylene)thiazolidin-2-ylidene)acetic acid
• 2-[5-(anilinomethylidene)-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]-2-cyanoacetic acid
• CYANO-(3-ETHYL-4-OXO-5-PHENYLAMINOMETHYLENE-THIAZOLIDIN-2-YLIDENE)-ACETIC ACID
• Acetic ac<wbr>
• LogP
• 2-Cyano-2-(3-ethyl-4-oxo-5-((phenylamino)methylene)thiazolidin-2-ylidene)aceticacid
• CHEMBL1986996
• (Z)-2-cyano-2-((Z)-3-ethyl-4-oxo-5-((phenylamino)methylene)thiazolidin-2-ylidene)acetic acid
• DTXSID40678601
• Kinome_3736
• 2-Cyano-2-{3-ethyl-4-oxo-5-[(phenylamino)methylidene]-1,3-thiazolidin-2-ylidene}acetic acid
• 623550-69-6
• DB-338296
• [5-(Anilinomethylidene)-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene](cyano)acetic acid
• SCHEMBL13897670

• Inchi： 1S/C15H13N3O3S/c1-2-18-13(19)12(9-17-10-6-4-3-5-7-10)22-14(18)11(8-16)15(20)21/h3-7,9,17H,2H2,1H3,(H,20,21)
• InChI Key： SWLRONFWCBZUSI-UHFFFAOYSA-N
• SMILES： S1C(=CNC2C=CC=CC=2)C(N(C1=C(C#N)C(=O)O)CC)=O

Computed Properties

• Exact Mass: 315.06789
• Monoisotopic Mass: 315.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 119A^2
• XLogP3: 2

Experimental Properties

• Density: 1.518
• Boiling Point: 493.929°C at 760 mmHg
• Flash Point: 252.52°C
• Refractive Index: 1.759
• PSA: 93.43

Additional information on 2-Cyano-2-(3-ethyl-4-oxo-5-((phenylamino)methylene)thiazolidin-2-ylidene)acetic acid

Recent Advances in the Study of 2-Cyano-2-(3-ethyl-4-oxo-5-((phenylamino)methylene)thiazolidin-2-ylidene)acetic acid (CAS: 623550-69-6)

The compound 2-Cyano-2-(3-ethyl-4-oxo-5-((phenylamino)methylene)thiazolidin-2-ylidene)acetic acid (CAS: 623550-69-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile scaffold for the development of novel bioactive molecules. Its structure, featuring a thiazolidinone core with cyano and phenylamino substituents, allows for diverse interactions with biological targets. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory and proliferative diseases, with promising results in preliminary in vitro assays.

One of the most notable advancements is the optimization of synthetic routes for 623550-69-6, which has improved yield and purity, facilitating further pharmacological evaluation. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel one-pot synthesis method that reduces byproduct formation and enhances scalability, making the compound more accessible for industrial applications.

In terms of biological activity, recent in vitro studies have demonstrated that 2-Cyano-2-(3-ethyl-4-oxo-5-((phenylamino)methylene)thiazolidin-2-ylidene)acetic acid exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), suggesting its potential as a dual-target anti-inflammatory agent. These findings are particularly relevant given the ongoing search for safer and more effective anti-inflammatory drugs with fewer side effects.

Furthermore, molecular docking studies have provided insights into the compound's binding modes with these enzymes, revealing key interactions that could be leveraged for further structural optimization. For instance, the cyano group and the phenylamino moiety appear to play critical roles in stabilizing the enzyme-inhibitor complex, offering a roadmap for the design of derivatives with enhanced potency and selectivity.

Beyond its anti-inflammatory potential, preliminary data suggest that 623550-69-6 may also exhibit anticancer properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound induces apoptosis in certain cancer cell lines by modulating the activity of pro-apoptotic proteins. While these findings are preliminary, they open new avenues for research into the compound's mechanisms of action and therapeutic potential in oncology.

In conclusion, 2-Cyano-2-(3-ethyl-4-oxo-5-((phenylamino)methylene)thiazolidin-2-ylidene)acetic acid (CAS: 623550-69-6) represents a promising candidate for further development in both anti-inflammatory and anticancer drug discovery. Its unique chemical structure, combined with recent advancements in synthesis and biological evaluation, underscores its potential as a multifaceted therapeutic agent. Future research should focus on in vivo studies to validate its efficacy and safety, as well as the exploration of structural derivatives to optimize its pharmacological profile.